Cas no 2320503-75-9 (3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine)

• Product Name: 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine
• CAS No: 2320503-75-9
• MF: C₁₁H₁₂F₃NO₂S
• MW: 279.278692245483
• CID: 5338776
• Update Time: 2025-10-19

3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-((2-fluorobenzyl)sulfonyl)azetidine
• 3-(difluoromethyl)-1-[(2-fluorophenyl)methylsulfonyl]azetidine
• 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine

• Inchi： 1S/C11H12F3NO2S/c12-10-4-2-1-3-8(10)7-18(16,17)15-5-9(6-15)11(13)14/h1-4,9,11H,5-7H2
• InChI Key： LZNJXQMCTLBIBA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2
• Topological Polar Surface Area: 45.8

Additional information on 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine

Introduction to 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine (CAS No. 2320503-75-9)

3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine, identified by its Chemical Abstracts Service Number (CAS No. 2320503-75-9), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylazetidines, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of both difluoromethyl and 2-fluorophenyl substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine consists of a central azetidine ring, which is a five-membered saturated heterocycle containing two nitrogen atoms. This core structure is functionalized with a methanesulfonyl group at the C-3 position and an aromatic 2-fluorophenyl group at the C-1 position. Additionally, the difluoromethyl group is attached to the same carbon atom as the sulfonyl group. Such structural features contribute to the compound's potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways.

In recent years, there has been a growing interest in sulfonylazetidines due to their demonstrated efficacy in inhibiting key enzymes implicated in inflammation, cancer, and infectious diseases. The difluoromethyl substituent is known to enhance metabolic stability and binding affinity, while the 2-fluorophenyl moiety can modulate electronic properties and improve pharmacokinetic profiles. These attributes make 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine a compelling scaffold for developing novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in oncology research. Studies have shown that sulfonylazetidines can interfere with critical signaling pathways involved in tumor growth and progression. The unique combination of substituents in 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine may enable it to selectively target specific enzymes or receptors overexpressed in cancer cells, thereby minimizing side effects on healthy tissues. Preliminary computational studies have suggested that this compound exhibits favorable binding interactions with enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are often dysregulated in various malignancies.

Furthermore, the field of medicinal chemistry has increasingly recognized the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacological properties, including potency, selectivity, and bioavailability. The presence of a 2-fluorophenyl group in 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine is particularly noteworthy, as it has been shown to enhance receptor binding affinity and reduce metabolic degradation. This feature makes the compound an attractive candidate for further optimization towards clinical applications.

Recent advancements in synthetic methodologies have also facilitated the development of more complex sulfonylazetidine derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular architectures with high precision. These methods have been instrumental in producing analogs of 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine, allowing researchers to systematically explore structure-activity relationships (SAR). Such efforts have yielded valuable insights into the pharmacological profile of this class of compounds and paved the way for novel drug candidates.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have become indispensable tools for predicting the behavior of new compounds before they are synthesized. In the case of 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine, computational studies have provided critical insights into its interactions with biological targets. These simulations have helped identify key binding pockets and optimize molecular orientation for maximum efficacy. By leveraging these computational approaches, researchers can accelerate the drug development process and reduce experimental costs.

Another exciting avenue being explored is the use of 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine as a building block for more complex drug candidates. Medicinal chemists often employ fragment-based drug design strategies, where small molecules like this one are modified or combined to create more potent and selective inhibitors. The structural versatility of sulfonylazetidines makes them ideal candidates for such approaches, as they can be readily functionalized at multiple positions without compromising overall bioactivity.

The potential therapeutic applications of this compound extend beyond oncology. Emerging evidence suggests that sulfonylazetidines may also play a role in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These conditions are characterized by aberrant signaling pathways that contribute to chronic inflammation and tissue damage. By targeting key enzymes involved in these pathways, compounds like 3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine could offer novel therapeutic interventions with improved safety profiles compared to existing treatments.

In conclusion,3-(difluoromethyl)-1-(2-fluorophenyl)methanesulfonylazetidine (CAS No. 2320503-75-9) represents a promising lead compound for pharmaceutical research due to its unique structural features and potential biological activities. The combination of a difluoromethyl group, a 2-fluorophenyl moiety, and a sulfonylazetidine core provides an optimal balance of steric hindrance, electronic properties, and metabolic stability. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics that address unmet medical needs.